Cas no 2680667-61-0 (2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid)

• Product Name: 2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid
• CAS No: 2680667-61-0
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5632734
• PubChem ID: 165943259
• Update Time: 2025-06-14

2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293589
• 2680667-61-0
• 2-{benzyl[(1s,3s)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
• 2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid

• Inchi： 1S/C17H22N2O4/c1-2-8-23-17(22)18-14-9-15(10-14)19(12-16(20)21)11-13-6-4-3-5-7-13/h2-7,14-15H,1,8-12H2,(H,18,22)(H,20,21)
• InChI Key： BNAGDUBNSJRSLZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1CC(C1)N(CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid

Comprehensive Overview of 2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid (CAS No. 2680667-61-0)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid (CAS No. 2680667-61-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its cyclobutylamino core and benzyl substituent, which contribute to its distinctive chemical properties and biological activity.

The compound's prop-2-en-1-yloxy carbonylamino moiety is a key functional group that enhances its reactivity and binding affinity. This feature aligns with current trends in the design of small-molecule therapeutics, where modular and tunable scaffolds are highly sought after. As the pharmaceutical industry shifts toward personalized medicine, compounds like 2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid offer versatile platforms for targeting specific biological pathways.

One of the most frequently searched questions in this domain is: "What are the potential therapeutic applications of cyclobutyl-containing compounds?" This reflects the growing curiosity about the role of strained ring systems in drug design. The cyclobutyl ring in CAS No. 2680667-61-0 introduces conformational rigidity, which can improve selectivity and reduce off-target effects—a critical consideration in modern drug development.

Another hot topic in the scientific community is the exploration of amino acid derivatives as bioactive molecules. The acetic acid terminus of this compound positions it as a promising candidate for further derivatization, potentially leading to novel inhibitors or modulators of enzymatic activity. Researchers are also investigating its potential as a prodrug scaffold, leveraging the prop-2-en-1-yloxy group for controlled release mechanisms.

From a synthetic chemistry perspective, the preparation of 2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid involves sophisticated strategies to achieve high enantiopurity, given its (1s,3s) stereochemistry. This aspect is particularly relevant to industries focused on chiral therapeutics, where stereochemical integrity is paramount for efficacy and safety.

Environmental and sustainability concerns are also driving interest in greener synthetic routes for such compounds. The incorporation of the allyloxy carbonyl protecting group (prop-2-en-1-yloxy) offers opportunities for orthogonal deprotection strategies, reducing waste and improving atom economy—a priority for pharmaceutical manufacturers aiming to meet green chemistry principles.

In summary, 2-{benzyl(1s,3s)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylamino}acetic acid represents a compelling case study at the intersection of structural innovation and therapeutic potential. Its multifaceted chemistry addresses pressing questions in drug design, such as the balance between molecular complexity and synthetic feasibility, making it a valuable subject for ongoing research.